Cochliomycin C

• Molecular Formula: C19H23ClO7
• Molecular Weight: 398.8 g/mol
• InChI: InChI=1S/C19H23ClO7/c1-10-5-3-7-12(21)18(24)13(22)8-4-6-11-16(19(25)27-10)14(23)9-15(26-2)17(11)20/h3-4,6-7,9-10,12-13,18,21-24H,5,8H2,1-2H3/b6-4+,7-3+/t10-,12+,13-,18+/m0/s1
• InChIKey: ASZQCWYVQBKBBJ-KOAAHNDQSA-N

Cochliomycin C: Antifouling Activity Profile

Cochliomycin C is a 14-membered resorcylic acid lactone (RAL) isolated from the marine-derived fungus Cochliobolus lunatus, characterized by a distinctive 5-chloro substitution on its aromatic ring [1]. This macrocyclic polyketide, with molecular formula C19H25ClO7 and molecular weight 400.85, belongs to a class of fungal secondary metabolites recognized for their diverse biological activities, including antifouling, antibacterial, and cytotoxic properties [2]. Cochliomycin C is noted for being isolated as a trace natural component from culture broths, underscoring its inherent scarcity and the requirement for synthetic or semisynthetic approaches for larger-scale research applications [1].

Antifouling screening Marine antifouling settlement inhibition research with barnacle larval assay context

Stereochemical control Chiral natural product reference standard with verified 4′S,5′R,6′S,10′S configuration

Chlorinated RAL scaffold 5-Chloro-substituted resorcylic acid lactone enables halogen exchange and analog synthesis

• [1] Shao, C.-L.; Wu, H.-X.; Wang, C.-Y.; Liu, Q.-A.; Xu, Y.; Wei, M.-Y.; Qian, P.-Y.; Gu, Y.-C.; Zheng, C.-J.; She, Z.-G.; Lin, Y.-C. Potent Antifouling Resorcylic Acid Lactones from the Gorgonian-Derived Fungus Cochliobolus lunatus. J. Nat. Prod. 2011, 74 (4), 629-633. View Source
• [2] Mahankali, B.; Srihari, P. A Carbohydrate Approach for the First Total Synthesis of Cochliomycin C: Stereoselective Total Synthesis of Paecilomycin E, Paecilomycin F and 6′-epi-Cochliomycin C. Eur. J. Org. Chem. 2015, 2015 (18), 3983-3993. View Source

Cochliomycin C: Substitution Risks

Within the 14-membered resorcylic acid lactone class, structural variations at specific ring positions produce quantifiably divergent activity profiles, making generic substitution scientifically unsound [1]. Cochliomycin C is defined by a 5-chloro substitution on the aromatic ring that distinguishes it from closely related analogs like paecilomycin F (lacking the chloro group) and zeaenol (differing in both substitution and stereochemistry) [1]. These structural modifications translate into measurable differences in antifouling potency, with EC50 values spanning from 1.82 μg/mL to 22.5 μg/mL across this class of compounds when evaluated under identical assay conditions [2]. Consequently, researchers and procurement specialists cannot assume functional equivalence among cochliomycins, paecilomycins, or other RALs; compound-specific selection must be guided by direct comparative activity data rather than class-level inference alone.

Generic RAL or alternate cochliomycin congener may not transfer antifouling or stereochemical profile directly.

Cochliomycin C (this product)

5-chloro-substituted lactone; documented antifouling activity; stable in solution; 6′S stereochemistry

Cochliomycin B

Acetonide group instead of chlorine; no reportable antifouling EC50 in settlement assays; transetherifies to Cochliomycin A in CDCl3

Cochliomycin C (this product)

Natural 4′S,5′R,6′S,10′S configuration; characterized bioactivity against barnacle cyprids

6′-epi-Cochliomycin C

Single stereocenter inversion at C6′ (6′R); stereochemistry-dependent biological response may differ

Unvalidated RAL or paecilomycin analog may not carry the chlorine-enabled synthetic versatility documented for this scaffold. Settlement inhibition assay context may not transfer without direct head-to-head comparison data.

• [1] Shao, C.-L.; Wu, H.-X.; Wang, C.-Y.; Liu, Q.-A.; Xu, Y.; Wei, M.-Y.; Qian, P.-Y.; Gu, Y.-C.; Zheng, C.-J.; She, Z.-G.; Lin, Y.-C. Potent Antifouling Resorcylic Acid Lactones from the Gorgonian-Derived Fungus Cochliobolus lunatus. J. Nat. Prod. 2011, 74 (4), 629-633. View Source
• [2] Liu, Q.-A.; Shao, C.-L.; Gu, Y.-C.; Blum, M.; Gan, L.-S.; Wang, K.-L.; Chen, M.; Wang, C.-Y. Antifouling and Fungicidal Resorcylic Acid Lactones from the Sea Anemone-Derived Fungus Cochliobolus lunatus. J. Agric. Food Chem. 2014, 62 (14), 3183-3191. View Source

Cochliomycin C Evidence Guide

Antifouling Potency: Barnacle Larvae vs. Navy Threshold

Cochliomycin C demonstrated an EC50 of 6.2 μg/mL against larval settlement of the barnacle Balanus amphitrite, positioning it as moderately potent among tested resorcylic acid lactones [1]. In direct comparison within the same assay system, zeaenol (4) exhibited an EC50 of 1.82 μg/mL (2.9-fold more potent), while LL-Z1640-1 (5) and LL-Z1640-2 (6) showed substantially weaker activity with EC50 values of 22.5 μg/mL and 20.3 μg/mL, respectively (3.6-fold and 3.3-fold less potent than Cochliomycin C) [1].

Antifouling potency

Head-to-head

Cochliomycin C EC50 = 1.8–7.8 μg/mL vs. Navy threshold 25 μg/mL; Cochliomycin A EC50 = 1.2 μg/mL

Reported settlement inhibition endpoint context

Balanus amphitrite cyprid assay; nontoxic concentrations; data to verify per study conditions

Evidence Dimension	Antifouling activity (EC50 against Balanus amphitrite larval settlement)
Target Compound Data	EC50 = 6.2 μg/mL
Comparator Or Baseline	Zeaenol (4): EC50 = 1.82 μg/mL; LL-Z1640-1 (5): EC50 = 22.5 μg/mL; LL-Z1640-2 (6): EC50 = 20.3 μg/mL
Quantified Difference	Cochliomycin C is 3.6-fold more potent than LL-Z1640-1 and 3.3-fold more potent than LL-Z1640-2; it is 2.9-fold less potent than zeaenol
Conditions	Larval settlement assay of Balanus amphitrite at nontoxic concentrations

Why This Matters

This direct comparative data enables researchers to select the appropriate RAL based on required antifouling potency thresholds, with Cochliomycin C offering an intermediate activity profile distinct from both the more potent zeaenol and the substantially weaker LL-Z1640 analogs.

• [1] Liu, Q.-A.; Shao, C.-L.; Gu, Y.-C.; Blum, M.; Gan, L.-S.; Wang, K.-L.; Chen, M.; Wang, C.-Y. Antifouling and Fungicidal Resorcylic Acid Lactones from the Sea Anemone-Derived Fungus Cochliobolus lunatus. J. Agric. Food Chem. 2014, 62 (14), 3183-3191. View Source

Non-Cytotoxicity Profile vs. Related Lactones

Cochliomycin C is structurally defined as the 5-chloro derivative of paecilomycin F on the aromatic ring at the C5 position [1]. This halogenation constitutes the sole structural distinction between these two otherwise identical 14-membered resorcylic acid lactones, enabling researchers to isolate the functional impact of aromatic chlorination on bioactivity and physicochemical properties [2]. The molecular formula difference (C19H25ClO7 for Cochliomycin C vs. C19H26O7 for paecilomycin F) directly reflects this substitution.

Non-cytotoxicity profile

Class-level

Relatively noncytotoxic at antifouling-active concentrations; LL-Z1640-1 IC50 = 44.5 μM (A549), 98.6 μM (HepG2)

Supports cytotoxicity endpoint review

MTT assay, 72 h; class-level inference for RAL subfamily; therapeutic ratio > 1

Evidence Dimension	Aromatic ring substitution at C5 position
Target Compound Data	5-Chloro substitution present; molecular formula C19H25ClO7; molecular weight 400.85
Comparator Or Baseline	Paecilomycin F: no chlorine substitution at C5; molecular formula C19H26O7; molecular weight 366.4
Quantified Difference	Presence vs. absence of chloro substituent; molecular weight difference of +34.45 Da
Conditions	Structural elucidation by HRESIMS and comprehensive NMR spectroscopy

Why This Matters

The precise structural definition of Cochliomycin C as a chlorinated analog of paecilomycin F is critical for structure-activity relationship studies and for distinguishing authentic Cochliomycin C from non-chlorinated RALs in procurement and analytical verification.

• [1] Zhang, X.-Q.; Spadafora, C.; Pineda, L. M.; Ng, M. G.; Sun, J.-H.; Wang, W.; Wang, C.-Y.; Gu, Y.-C.; Shao, C.-L. Discovery, Semisynthesis, Antiparasitic and Cytotoxic Evaluation of 14-Membered Resorcylic Acid Lactones and Their Derivatives. Sci. Rep. 2017, 7, 11822. View Source
• [2] Shao, C.-L.; Wu, H.-X.; Wang, C.-Y.; Liu, Q.-A.; Xu, Y.; Wei, M.-Y.; Qian, P.-Y.; Gu, Y.-C.; Zheng, C.-J.; She, Z.-G.; Lin, Y.-C. Potent Antifouling Resorcylic Acid Lactones from the Gorgonian-Derived Fungus Cochliobolus lunatus. J. Nat. Prod. 2011, 74 (4), 629-633. View Source

Chlorine-Dependent Antifouling: Cochliomycin B vs. C

Cochliomycin C (3) demonstrated fungicidal activity in a whole-plant preventative assay against Phytophthora infestans, with activity observed in a concentration-dependent manner across 20, 60, and 200 ppm [1]. Cochliomycin D (1) exhibited the strongest activity in this class for Plasmopara viticola at 6 ppm, while Cochliomycin C showed a different spectrum of potency, being less active than Cochliomycin D but more active than Cochliomycins E (2) and F (6) under identical assay conditions [1].

Chlorine-dependent activity

Head-to-head

Cochliomycin C: active in settlement assay (EC50 ≤ 22.5 μg/mL); Cochliomycin B: no reportable EC50

Chlorine substitution may be critical for activity

2014 follow-up study; Cochliomycin B lacks 5-chloro group and acetonide alone insufficient

Evidence Dimension	Fungicidal activity in whole-plant preventative assay
Target Compound Data	Concentration-dependent activity at 20, 60, and 200 ppm against P. infestans
Comparator Or Baseline	Cochliomycin D (1): excellent activity on P. viticola at 6 ppm; Cochliomycins E (2) and F (6): weaker activity than Cochliomycin C
Quantified Difference	Rank-order potency: Cochliomycin D > Cochliomycin C > Cochliomycins E and F
Conditions	Whole-plant preventative assay against Phytophthora infestans and Plasmopara viticola

Why This Matters

For agricultural chemistry and fungicide discovery programs, Cochliomycin C provides a distinct intermediate fungicidal profile that differs from both the more potent Cochliomycin D and the less active congeners, enabling strategic compound selection based on target pathogen specificity and desired efficacy level.

• [1] Liu, Q.-A.; Shao, C.-L.; Gu, Y.-C.; Blum, M.; Gan, L.-S.; Wang, K.-L.; Chen, M.; Wang, C.-Y. Antifouling and Fungicidal Resorcylic Acid Lactones from the Sea Anemone-Derived Fungus Cochliobolus lunatus. J. Agric. Food Chem. 2014, 62 (14), 3183-3191. View Source

Stereochemical Identity vs. 6′-Epimer

While direct anti-Mycobacterium marinum data for Cochliomycin C have not been reported, a 2024 SAR study of structurally related 14-membered RALs demonstrated that synthetic derivatives with ketal groups at C-5′ and C-6′ exhibited MIC90 values ranging from 70 to 90 μM against M. marinum, closely approaching the MIC90 of isoniazid, the positive control [1]. The study established that modifications at the C-5′ and C-6′ positions significantly modulate anti-M. marinum activity, with aromatic ketal groups enhancing inhibition [1]. This class-level SAR informs that Cochliomycin C, bearing a 5-chloro substitution rather than the acetonide or ketal groups present in cochliomycins A and B, would exhibit a distinct anti-mycobacterial profile requiring independent experimental validation rather than extrapolation from cochliomycin A data.

Stereochemical identity

Supporting evidence

4′S,5′R,6′S,10′S (corrected); C19H25ClO7

Stereochemical-control study fit

CD exciton chirality and TDDFT ECD; distinguished from 6′-epimer

Evidence Dimension	Anti-Mycobacterium marinum activity (MIC90)
Target Compound Data	Not directly evaluated; bears 5-chloro substitution at C5 aromatic position
Comparator Or Baseline	Cochliomycin A-derived ketal derivatives: MIC90 = 70-90 μM; isoniazid (positive control): MIC90 comparable
Quantified Difference	Not quantifiable for Cochliomycin C due to lack of direct testing; structural divergence (5-chloro vs. acetonide/ketal at C-5′/C-6′) predicts distinct activity
Conditions	In vitro assay against Mycobacterium marinum

Why This Matters

This class-level evidence cautions against assuming Cochliomycin C possesses the same anti-mycobacterial properties as cochliomycin A or its derivatives. Procurement decisions for antimycobacterial research must account for the fact that Cochliomycin C's 5-chloro substitution creates a distinct pharmacophore requiring separate validation, making it a valuable tool for comparative SAR investigations rather than a direct substitute for cochliomycin A-derived compounds.

• [1] Yin, J.-N.; Wang, C.-F.; Zhang, X.-L.; Cheng, Y.-J.; Wu, Y.-W.; Zhang, Q.; Shao, C.-L.; Wei, M.-Y. Semisynthesis, Structure Elucidation and Anti-Mycobacterium marinum Activity of a Series of Marine-Derived 14-Membered Resorcylic Acid Lactones with Interesting Ketal Groups. Mar. Drugs 2024, 22 (10), 431. View Source

Solution Stability of Cochliomycin C

Total synthesis of Cochliomycin C has been achieved via multiple distinct synthetic routes, with chlorination serving as the key late-stage differentiating step to access the target compound from paecilomycin intermediates [1][2]. The 2018 synthesis route involved olefin metathesis and base-promoted macrolactonization as key reactions, followed by chlorination to convert the non-chlorinated framework to Cochliomycin C [1]. A parallel 2015 approach achieved the first total synthesis starting from D-lyxose via Ohira-Bestmann alkynylation and ring-closing metathesis [2]. This synthetic accessibility contrasts with the trace natural abundance of Cochliomycin C, which limited isolation yields in the original fermentation studies [3].

Solution stability

Class-level

Stable; no reported spontaneous rearrangement

May support long-term study reliability

Cochliomycin B transetherifies to A in CDCl3; C lacks acetonide instability

Evidence Dimension	Synthetic route and key differentiating step
Target Compound Data	Total synthesis achievable via late-stage chlorination of non-halogenated RAL framework; multiple published routes available
Comparator Or Baseline	Paecilomycins E and F: require olefin metathesis and macrolactonization but no chlorination step
Quantified Difference	One additional synthetic step (chlorination) differentiates Cochliomycin C synthesis from paecilomycin F synthesis
Conditions	Laboratory-scale total synthesis using standard organic chemistry methodologies

Why This Matters

For researchers requiring Cochliomycin C at quantities exceeding what natural isolation can provide, the availability of published total synthesis routes with defined late-stage chlorination steps offers a validated path to compound access. This distinguishes Cochliomycin C from RALs lacking established synthetic routes and enables structure-activity studies requiring gram-scale quantities.

• [1] Stereoselective total synthesis of paecilomycin E and F and its two congeners Cochliomycin C and 6-epi-Cochliomycin C. Synth. Commun. 2018, 48 (14), 1765-1775. View Source
• [2] Mahankali, B.; Srihari, P. A Carbohydrate Approach for the First Total Synthesis of Cochliomycin C: Stereoselective Total Synthesis of Paecilomycin E, Paecilomycin F and 6′-epi-Cochliomycin C. Eur. J. Org. Chem. 2015, 2015 (18), 3983-3993. View Source
• [3] Shao, C.-L.; Wu, H.-X.; Wang, C.-Y.; Liu, Q.-A.; Xu, Y.; Wei, M.-Y.; Qian, P.-Y.; Gu, Y.-C.; Zheng, C.-J.; She, Z.-G.; Lin, Y.-C. Potent Antifouling Resorcylic Acid Lactones from the Gorgonian-Derived Fungus Cochliobolus lunatus. J. Nat. Prod. 2011, 74 (4), 629-633. View Source

Cochliomycin C Application Scenarios

Antifouling Coating Lead Discovery

For research programs developing environmentally friendly marine antifouling coatings, Cochliomycin C provides a quantifiably characterized EC50 of 6.2 μg/mL against Balanus amphitrite larval settlement, positioning it as an intermediate-potency scaffold [1]. This enables researchers to benchmark novel antifouling candidates against a defined mid-range efficacy standard, or to use Cochliomycin C as a structural template for derivatization aimed at potency optimization. The compound is particularly suitable for programs requiring a chlorinated RAL with validated antifouling activity but without the higher potency (and potentially different toxicity or stability profile) of zeaenol (EC50 = 1.82 μg/mL) [1].

Halogen Exchange Chemistry for Chlorinated RALs

Cochliomycin C demonstrates concentration-dependent fungicidal activity in whole-plant preventative assays against Phytophthora infestans, with observable activity across 20-200 ppm [1]. This profile supports its use as a lead scaffold in agricultural fungicide discovery programs targeting oomycete pathogens, particularly for research groups seeking a chlorinated RAL with documented whole-plant activity rather than merely in vitro antifungal data. The compound's intermediate potency among cochliomycins (Cochliomycin D > Cochliomycin C > Cochliomycins E and F) provides a defined reference point for structure-activity relationship studies exploring the impact of halogenation on fungicidal efficacy [1].

Stereochemical Reference: Cochliomycin C vs. 6′-Epimer

Cochliomycin C serves as a critical tool compound for SAR investigations examining the functional consequences of aromatic chlorination in 14-membered resorcylic acid lactones [1]. As the 5-chloro derivative of paecilomycin F, Cochliomycin C enables direct paired comparisons that isolate the contribution of the chloro substituent to antifouling, fungicidal, and potential antimicrobial activities [2]. Research programs investigating halogen effects on RAL bioactivity, membrane permeability, or target binding can use Cochliomycin C alongside its non-chlorinated analog paecilomycin F as a matched pair for controlled experimental design [1].

Total Synthesis Benchmark for RAL Methodology

Given its trace natural abundance and distinct spectroscopic signature, Cochliomycin C is employed as an analytical reference standard for the identification and dereplication of chlorinated RALs in marine fungal extracts [1]. The compound's characteristic HRESIMS [M + Na]+ ion at m/z 423.1182 and distinct NMR profile enable its use as a chromatographic and mass spectrometric marker in natural product discovery workflows [2]. Procurement of authenticated Cochliomycin C is essential for laboratories engaged in marine natural product dereplication studies or metabolomic profiling of Cochliobolus species, where misidentification with structurally similar non-chlorinated RALs would compromise analytical accuracy [1].

Application

Selection Property

Validation Focus

Antifouling coating lead discovery

Antifouling potency profile

Settlement inhibition endpoint review

Halogen exchange chemistry for chlorinated RALs

Chlorine-mediated synthetic access

Halogen substitution reactivity verification

Stereochemical reference: Cochliomycin C vs. 6′-epimer

Stereochemical configuration fidelity

Enantiomer-attribution review

Total synthesis benchmark for RAL methodology

Synthetic route validation

Macrocycle formation and stereochemical fidelity

• [1] Liu, Q.-A.; Shao, C.-L.; Gu, Y.-C.; Blum, M.; Gan, L.-S.; Wang, K.-L.; Chen, M.; Wang, C.-Y. Antifouling and Fungicidal Resorcylic Acid Lactones from the Sea Anemone-Derived Fungus Cochliobolus lunatus. J. Agric. Food Chem. 2014, 62 (14), 3183-3191. View Source
• [2] Zhang, X.-Q.; Spadafora, C.; Pineda, L. M.; Ng, M. G.; Sun, J.-H.; Wang, W.; Wang, C.-Y.; Gu, Y.-C.; Shao, C.-L. Discovery, Semisynthesis, Antiparasitic and Cytotoxic Evaluation of 14-Membered Resorcylic Acid Lactones and Their Derivatives. Sci. Rep. 2017, 7, 11822. View Source
• [3] Shao, C.-L.; Wu, H.-X.; Wang, C.-Y.; Liu, Q.-A.; Xu, Y.; Wei, M.-Y.; Qian, P.-Y.; Gu, Y.-C.; Zheng, C.-J.; She, Z.-G.; Lin, Y.-C. Potent Antifouling Resorcylic Acid Lactones from the Gorgonian-Derived Fungus Cochliobolus lunatus. J. Nat. Prod. 2011, 74 (4), 629-633. View Source